Cas no 1260817-66-0 (3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine)

• Product Name: 3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine
• CAS No: 1260817-66-0
• MF: C₇H₃BrF₃N₃
• MW: 266.018030405045
• MDL: MFCD13193556
• CID: 1081868
• Update Time: 2025-11-02

3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine

• MDL： MFCD13193556
• Inchi： 1S/C7H3BrF3N3/c8-6-5(7(9,10)11)13-4-2-1-3-12-14(4)6/h1-3H
• InChI Key： ZNTPSRMZXHASPS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)N=C2C=CC=NN21

3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine

Recent Advances in the Study of 3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine (CAS: 1260817-66-0)

3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine (CAS: 1260817-66-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the imidazo[1,2-b]pyridazine class, which is known for its diverse pharmacological activities, including kinase inhibition and antimicrobial properties. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies for cancer and infectious diseases.

One of the most notable advancements in the study of 3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine is its role in the design of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various cancers. Researchers have synthesized derivatives of this compound to evaluate their inhibitory effects on specific kinases, such as EGFR (Epidermal Growth Factor Receptor) and BRAF, which are prominent targets in oncology. Preliminary results indicate that certain derivatives exhibit promising selectivity and potency, making them potential candidates for further preclinical development.

In addition to its applications in oncology, 3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine has also been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that this compound, when incorporated into larger molecular frameworks, exhibits significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be exploited to combat antibiotic resistance.

The synthetic versatility of 3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine has also been a focal point of recent research. Chemists have developed efficient protocols for its functionalization, enabling the introduction of various substituents to modulate its physicochemical and pharmacological properties. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl and heteroaryl groups at the bromine position, leading to a diverse library of analogs with enhanced bioactivity. These synthetic efforts have been complemented by computational studies, which provide insights into the structure-activity relationships (SAR) of these derivatives.

Despite these promising developments, challenges remain in the optimization of 3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed to ensure their clinical viability. Ongoing research is focused on improving the pharmacokinetic profiles of these compounds through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 3-Bromo-2-(trifluoromethyl)imidazo[1,2-b]pyridazine (CAS: 1260817-66-0) represents a versatile scaffold with significant potential in drug discovery. Its applications span from kinase inhibition to antimicrobial therapy, underscoring its importance in modern medicinal chemistry. Future studies will likely explore its utility in other therapeutic areas, such as neurodegenerative diseases and inflammation, further expanding its impact on the field of chemical biology and pharmaceutical sciences.